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Compound of Interest

Compound Name: Glucose 6-phosphate

Cat. No.: B3062534 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

glucose-6-phosphate (G6P) is crucial for understanding cellular metabolism and the effects of

therapeutic interventions. G6P is a key intermediate in central metabolic pathways, including

glycolysis and the pentose phosphate pathway. This guide provides an objective comparison of

G6P assay methods, supported by experimental data, to aid in the selection of the most

appropriate assay for your research needs.

Comparison of G6P Assay Performance
The selection of a G6P assay often depends on the required sensitivity, the expected

concentration range of G6P in the samples, and the available laboratory equipment. The

following table summarizes the performance of different G6P assay methodologies based on

published data.
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Method
Linear Range

(µM)

Coefficient of

Variation

(%C.V.)

Limit of

Detection

(LOD) (µM)

Reference

WST-1

Colorimetric
1.0 - 200 Not Specified 0.15 [1]

Amperometric 2.0 - 1000 4.6 1.2 [1]

Spectrophotomet

ric
3.4 - 180 1.8 3.0 [1]

Fluorimetric 0.3 - 10 3.3 0.1 [1]

LC-MS 5.0 - 100 Not Specified 1.5 [1]

EnzyChrom™

Assay Kit
10 - 1000 Not Specified Not Specified [2][3]

ScienCell™

Assay Kit
1.0 - 500 Not Specified Not Specified [4]

Novus

Biologicals Assay

Kit

5.6 - 500 Not Specified 5.6 [5]

Key Metabolic Role of G6P
Glucose-6-phosphate is a pivotal molecule at the crossroads of several major metabolic

pathways. Its fate is determined by the energy status and biosynthetic needs of the cell. The

diagram below illustrates the central position of G6P in metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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